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Compound of Interest

Compound Name:
1,1-Dioxo-tetrahydro-thiopyran-4-

one

Cat. No.: B094216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,1-
Dioxo-tetrahydro-thiopyran-4-one, a significant heterocyclic compound in medicinal

chemistry and synthetic applications. This document outlines key physicochemical data, details

a robust experimental protocol for its synthesis via oxidation, and presents a visual

representation of the synthetic workflow.

Core Physical and Chemical Properties
1,1-Dioxo-tetrahydro-thiopyran-4-one, also known as 4-Oxothiane-1,1-dioxide, is a stable,

solid organic compound. The introduction of the sulfone group significantly influences its

polarity and chemical reactivity compared to its sulfide precursor, tetrahydrothiopyran-4-one.

Data Presentation: Physical Property Summary
The quantitative physical properties of 1,1-Dioxo-tetrahydro-thiopyran-4-one are

summarized in the table below for clear reference and comparison.
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Property Value Source(s)

CAS Number 17396-35-9 [1]

Molecular Formula C₅H₈O₃S [1]

Molecular Weight 148.18 g/mol [1]

Appearance
White to very pale yellow

crystalline powder

Melting Point 170.0 to 174.0 °C

Boiling Point 385.2 ± 35.0 °C (Predicted)

Density 1.352 ± 0.06 g/cm³ (Predicted)

λmax 290 nm (in Ethanol)

InChI Key
XFMQGQAAHOGFQS-

UHFFFAOYSA-N
[1]

Synthesis and Experimental Protocols
The most common and reliable method for the preparation of 1,1-Dioxo-tetrahydro-thiopyran-
4-one is the oxidation of its sulfide precursor, tetrahydrothiopyran-4-one.[2][3] A two-step

approach, involving the intermediate sulfoxide, can offer greater control and higher yields.[2][4]

However, direct oxidation to the sulfone is also feasible and widely practiced.

Experimental Protocol: Direct Oxidation to Sulfone
This protocol details the direct oxidation of tetrahydrothiopyran-4-one to 1,1-Dioxo-tetrahydro-
thiopyran-4-one using meta-chloroperoxybenzoic acid (m-CPBA).[3]

Materials:

Tetrahydrothiopyran-4-one (1.0 equivalent)

meta-Chloroperoxybenzoic acid (m-CPBA, ~77%) (2.2 equivalents)

Dichloromethane (DCM)
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Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium chloride (brine) solution

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Standard laboratory glassware

Magnetic stirrer and stir bar

Ice bath

Procedure:

In a round-bottom flask, dissolve tetrahydrothiopyran-4-one (1.0 eq) in dichloromethane.

Cool the resulting solution to 0 °C using an ice bath.

While stirring, add m-CPBA (2.2 eq) portion-wise to the cooled solution. It is crucial to

maintain the temperature at or near 0 °C during the addition as the reaction can be

exothermic.[2][4]

Allow the reaction mixture to stir at 0 °C for one hour, then let it warm to room temperature.

Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting

material is consumed.

Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate

solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane.

Combine the organic layers and wash sequentially with saturated aqueous sodium

bicarbonate solution and then brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[2]
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Filter the drying agent and concentrate the organic solution under reduced pressure to yield

the crude product.

The crude 1,1-Dioxo-tetrahydro-thiopyran-4-one can be further purified by recrystallization

or column chromatography.[3]

Mandatory Visualizations
The following diagrams illustrate the logical workflow for the synthesis of the target compound.
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Starting Materials

Reaction Steps

Workup & Purification

Final Product

Tetrahydrothiopyran-4-one

1. Dissolve in DCM
& Cool to 0°C

m-CPBA (2.2 eq)

2. Add m-CPBA
portion-wise at 0°C

3. Stir & warm
to room temp.

4. Quench with
NaHCO₃ (aq)

5. Extract with DCM

6. Wash & Dry

7. Concentrate &
Purify

1,1-Dioxo-tetrahydro-
thiopyran-4-one

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1,1-Dioxo-tetrahydro-thiopyran-4-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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